Cas no 1513417-58-7 (2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid
• CAS No: 1513417-58-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6491691
• PubChem ID: 79424908
• Update Time: 2025-06-25

2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid
• 2-Pyrimidinepropanoic acid, α,α-dimethyl-

• Inchi： 1S/C9H12N2O2/c1-9(2,8(12)13)6-7-10-4-3-5-11-7/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： IDEAQNVZLFNMIN-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)C(O)=O)=NC=CC=N1

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 309.8±25.0 °C(Predicted)
• pka: 4.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid

Research Brief on 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid (CAS: 1513417-58-7): Recent Advances and Applications

2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid (CAS: 1513417-58-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine core and propanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry.

One of the most notable advancements in the research of 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid is its application in the design of selective kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent publications have highlighted the compound's ability to serve as a building block for the development of small-molecule inhibitors targeting specific kinases, such as JAK and BTK. These inhibitors have demonstrated efficacy in preclinical models, paving the way for further clinical evaluation.

In addition to its role in kinase inhibition, 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid has been investigated for its anti-inflammatory properties. Studies have shown that derivatives of this compound can modulate the activity of key inflammatory mediators, such as cytokines and chemokines. This has led to its exploration as a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to interfere with inflammatory pathways while maintaining a favorable safety profile makes it an attractive candidate for further development.

The synthesis and optimization of 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in large-scale pharmaceutical applications. Furthermore, structure-activity relationship (SAR) studies have provided insights into the modifications that can enhance its biological activity and pharmacokinetic properties. These findings are critical for the rational design of next-generation therapeutics based on this scaffold.

Looking ahead, the potential applications of 2,2-dimethyl-3-(pyrimidin-2-yl)propanoic acid extend beyond its current uses. Ongoing research is exploring its utility in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. The compound's versatility and the growing body of evidence supporting its efficacy underscore its importance in the field of chemical biology and drug discovery. As more data becomes available, it is expected that this compound will continue to play a pivotal role in the development of innovative treatments.